3-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-propoxybenzenesulfonamide

• IUPAC Name: 3-methyl-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)-4-propoxybenzenesulfonamide
• InChI: InChI=1S/C22H28N2O4S/c1-4-12-24-20-9-7-18(15-17(20)6-11-22(24)25)23-29(26,27)19-8-10-21(16(3)14-19)28-13-5-2/h7-10,14-15,23H,4-6,11-13H2,1-3H3
• InChI Key: GFLFNRMDGQTRQO-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC(=C(C=C3)OCCC)C
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol
• CAS No.: 954614-17-6

Description

3-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-propoxybenzenesulfonamide is a useful research compound. Its molecular formula is C22H28N2O4S and its molecular weight is 416.54. The purity is usually 95%.
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Scientific Research Applications

Assessment of Cellular Proliferation in Tumors

A study evaluated the use of a cellular proliferative marker, N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-18F-fluoroethoxy)-5-methylbenzamide (18F-ISO-1), for imaging tumor proliferation in patients with malignant neoplasms using PET. The study found significant correlations between tumor uptake values of 18F-ISO-1 and the Ki-67 proliferative index, indicating the potential of this compound for evaluating the proliferative status of solid tumors (Dehdashti et al., 2013).

Metabolism and Disposition in Humans

Another study focused on the disposition and metabolism of N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), revealing insights into human metabolism and excretion pathways of complex chemical compounds. The study highlights how these compounds are metabolized and the significance of identifying major metabolites for understanding pharmacokinetics and potential toxicities (Renzulli et al., 2011).

Exposure to Parabens

Research on parabens, which share functional groups with the compound of interest, explores human exposure and potential health implications. A study on urinary concentrations of parabens in the U.S. population discussed the widespread exposure to these compounds and their health implications, providing a perspective on the assessment of human exposure to synthetic chemicals in consumer products (Calafat et al., 2010).